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Compound of Interest

Compound Name: 2,4-Dimethoxythiazole

Cat. No.: B8634225

Get Quote

Executive Summary
2,4-Dimethoxythiazole (CAS: 1055074-93-5) is a specialized heterocyclic intermediate often

utilized in the synthesis of bioactive thiazoles and pharmaceutical scaffolds. Structurally, it

functions as a bis-imidate/vinyl ether system, rendering it chemically distinct from its more

robust alkylated analogs (e.g., 2,4-dimethylthiazole).

Critical Advisory: This compound exhibits significant hydrolytic instability. The presence of

alkoxy groups at the C-2 and C-4 positions activates the thiazole ring toward nucleophilic

attack by water, particularly under acidic conditions. This guide prioritizes the maintenance of

anhydrous conditions and provides a mechanistic understanding of its degradation into 2,4-

thiazolidinedione.

Physicochemical Profile
Understanding the fundamental properties of 2,4-Dimethoxythiazole is prerequisite to

designing stable formulations and reaction media.
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Property Value / Description Source/Rationale

Molecular Formula C₅H₇NO₂S Stoichiometry

Molecular Weight 145.18 g/mol Calculated

Physical State
Colorless to pale yellow

liquid/low-melting solid

Analogous to 2-

methoxythiazole [1]

LogP (Octanol/Water) ~1.5 – 1.8 (Predicted)
Extrapolated from 2-

methoxythiazole (1.[1]15) [2]

pKa (Conjugate Acid) ~3.0 – 3.5
Weak base; N-protonation

activates C-2 hydrolysis [1]

H-Bond Donors 0 Aprotic

H-Bond Acceptors 3 (N, O, O) Moderate polarity

Solubility and Solvent Compatibility
The solubility profile of 2,4-Dimethoxythiazole is governed by its lipophilicity and lack of

hydrogen bond donors. However, chemical stability dictates solvent choice more than

thermodynamic solubility.

Solvent Classification Table
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Solvent Class Suitability Examples Rationale

Polar Aprotic Highly Recommended
DMSO, DMF,

Acetonitrile

Excellent solubility;

lacks protons to

catalyze hydrolysis.

Ideal for stock

solutions.

Chlorinated Recommended
Dichloromethane

(DCM), Chloroform

High solubility; good

for

extraction/synthesis.

Ensure solvents are

acid-free (stabilized

with amylene, not

ethanol).

Non-Polar Compatible Toluene, Hexanes

Moderate to Good

solubility. Useful for

crystallization or inert

storage.

Polar Protic Use with Caution
Methanol, Ethanol,

Isopropanol

Soluble, but risk of

solvolysis

(transesterification) if

trace acid is present.

Aqueous AVOID
Water, Buffers (pH <

7)

High Degradation

Risk. Rapid hydrolysis

to 2,4-

thiazolidinedione.

Mechanistic Insight: The "Protic" Danger
While 2,4-dimethoxythiazole is theoretically soluble in alcohols and water (estimated <10

mg/mL in water), these solvents facilitate degradation. The C-2 methoxy group behaves as a

cyclic imidate ester. In the presence of water and trace acid (or even autoprotolysis), it

hydrolyzes to the lactam (amide) form.
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Stability and Degradation Pathways
The primary degradation pathway is acid-catalyzed hydrolysis. This process is irreversible and

converts the aromatic thiazole ring into a non-aromatic dione.

Degradation Mechanism
Protonation: The thiazole nitrogen is protonated.

Nucleophilic Attack (C-2): Water attacks the highly electrophilic C-2 position.

Elimination: Methanol is eliminated, forming the C-2 carbonyl (thiazolone).

Tautomerization/Hydrolysis (C-4): The C-4 methoxy group (vinyl ether) hydrolyzes to a

ketone.

Degradation Triggers

2,4-Dimethoxythiazole
(Stable in Aprotic Solvents)

Intermediate:
Protonated Species

+ H+ (Trace Acid)

2-Methoxy-4-thiazolone
(Transient)

+ H2O, - MeOH
(C-2 Hydrolysis)

Byproduct:
2 x MeOH

2,4-Thiazolidinedione
(Degradant)

+ H2O, - MeOH
(C-4 Hydrolysis)

Moisture Acidic pH Protic Solvents

Click to download full resolution via product page

Caption: Acid-catalyzed hydrolytic cascade converting 2,4-dimethoxythiazole to 2,4-

thiazolidinedione.

Experimental Protocols
Protocol A: Kinetic Solubility Determination (HPLC)
Goal: Determine maximum solubility in organic solvents while monitoring stability.
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Preparation: Prepare saturated solutions by adding excess 2,4-Dimethoxythiazole to 1 mL

of selected solvent (DMSO, MeCN, DCM) in a glass vial.

Equilibration: Agitate at 25°C for 2 hours. Note: Do not equilibrate for 24h in protic solvents

due to degradation risks.

Filtration: Filter supernatant using a 0.22 µm PTFE syringe filter (hydrophobic).

Dilution: Dilute 10 µL of filtrate into 990 µL of anhydrous Acetonitrile (NOT water/methanol)

for HPLC injection.

Analysis:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

Mobile Phase: Isocratic 70% Acetonitrile / 30% Water (buffered to pH 7.5 to suppress

hydrolysis during the run).

Detection: UV at 254 nm.

Quantification: Compare peak area against a fresh standard curve prepared in pure

Acetonitrile.

Protocol B: Forced Degradation (Stress Testing)
Goal: Validate the stability limits of the compound.
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Stress Conditions (24 Hours)

Start: 1 mg/mL Stock
(in MeCN)

0.1 N HCl
(Hydrolytic Stress)

0.1 N NaOH
(Base Hydrolysis)

3% H2O2
(Oxidative Stress)

60°C Heat
(Thermal Stress)

LC-MS Analysis
Target: MW 117 (Thiazolidinedione)

Expect >50% Deg. Monitor Ring Opening Check N-Oxide Check Rearrangement

Click to download full resolution via product page

Caption: Workflow for assessing the stability of 2,4-dimethoxythiazole under ICH-compliant

stress conditions.

Step-by-Step:

Stock: Dissolve 10 mg compound in 10 mL Acetonitrile.

Acid Stress: Mix 1 mL Stock + 1 mL 0.1 N HCl. Incubate at RT for 2 hours.

Base Stress: Mix 1 mL Stock + 1 mL 0.1 N NaOH. Incubate at RT for 2 hours.

Quenching: Neutralize acid/base samples immediately before analysis.

LC-MS Identification: Look for the loss of the parent peak (MW ~145) and appearance of 2,4-

thiazolidinedione (MW 117).

Handling and Storage Recommendations
Storage: Store at -20°C under an inert atmosphere (Argon or Nitrogen).

Container: Amber glass vials with PTFE-lined caps to prevent moisture ingress.
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Usage: Allow the vial to warm to room temperature before opening to prevent condensation.

Use anhydrous solvents for all dilutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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